2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(4-phenoxyphenyl)acetamide

• Molecular Formula: C24H18ClN3O3
• Molecular Weight: 431.9 g/mol
• IUPAC Name: 2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]-N-(4-phenoxyphenyl)acetamide
• InChI: InChI=1S/C24H18ClN3O3/c25-18-8-6-17(7-9-18)22-14-15-24(30)28(27-22)16-23(29)26-19-10-12-21(13-11-19)31-20-4-2-1-3-5-20/h1-15H,16H2,(H,26,29)
• InChI Key: PRXDAGDSNUAISC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=O)CN3C(=O)C=CC(=N3)C4=CC=C(C=C4)Cl

Description

2-(3-(4-Chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(4-phenoxyphenyl)acetamide is a pyridazinone-based acetamide derivative characterized by a 4-chlorophenyl substituent on the pyridazinone core and a phenoxyphenyl group linked via an acetamide moiety. Its molecular formula is C₂₄H₁₈ClN₃O₃, with a molecular weight of 435.87 g/mol (calculated from and ). The compound has been synthesized via nucleophilic substitution, where 1-substituted uracil derivatives react with 2-chloro-N-(4-phenoxyphenyl)acetamide under basic conditions (K₂CO₃/DMF) . Notably, this compound exhibits antiviral activity against human cytomegalovirus (HCMV), attributed to its structural mimicry of nucleoside analogs, which interferes with viral replication .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(4-phenoxyphenyl)acetamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Pyridazine Ring: The pyridazine ring can be synthesized through a cyclization reaction involving hydrazine and a suitable dicarbonyl compound.

Introduction of the Chlorophenyl Group: The chlorophenyl group can be introduced via a nucleophilic aromatic substitution reaction.

Attachment of the Phenoxyphenylacetamide Moiety: This step involves the reaction of the pyridazine intermediate with 4-phenoxyphenylacetic acid or its derivatives under appropriate coupling conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of catalysts, improved reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(4-phenoxyphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups.

Scientific Research Applications

2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(4-phenoxyphenyl)acetamide has several scientific research applications:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a probe or inhibitor in biochemical assays.

Industry: The compound can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(4-phenoxyphenyl)acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets through binding, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

Key Observations :

• Heterocyclic Core: Pyridazinone derivatives (target compound, 6b, 26) favor hydrogen bonding via carbonyl groups, whereas pyrimidinone (7j) or pyrazolo-pyridine () cores alter electronic properties.
• Substituent Effects: Chlorophenyl (target) enhances lipophilicity and π-π stacking, while methoxyphenyl () improves solubility.
• Acetamide Tail: The 4-phenoxyphenyl group (target, 7j) provides steric bulk, whereas antipyrine () or sulfamoylphenyl () moieties enable target-specific interactions.

Comparison with Analogous Syntheses :

• Compound 7j (): Uses NaH as a base in DMF, with bromophenoxy-pentyl and iodo substitutions requiring longer reaction times (4 hours).
• Compound 6b () : Incorporates piperazine via nucleophilic displacement, requiring DCM-MeOH gradient elution for purification (44% yield).
• Pyrazolo-pyridine Derivatives () : Employ K₂CO₃ in DMF but require 15–24 hours for cyclocondensation.

Trends : Base choice (K₂CO₃ vs. NaH) and solvent (DMF) are consistent, but steric hindrance from substituents (e.g., iodine in 7j) reduces yields.

Insights :

• The target compound’s 4-phenoxyphenyl group may enhance membrane permeability for antiviral efficacy.
• PRMT5 inhibitor (Compound 26) highlights the pyridazinone scaffold’s versatility in targeting epigenetic enzymes.

Physicochemical Properties

Property	Target Compound	4-Methoxyphenyl Analog ()	Piperazinyl Derivative ()
Molecular Weight (g/mol)	435.87	435.48	500.24 (6b)
Calculated logP	~3.5 (estimated)	~2.8 (due to methoxy)	~2.1 (piperazine increases polarity)
Solubility	Low in water	Moderate (methoxy enhances solubility)	Moderate (polar piperazine group)
Melting Point	Not reported	204–205°C (6b)	204–205°C (6b)

Key Notes:

• Chlorophenyl and phenoxyphenyl groups contribute to the target compound’s low aqueous solubility, which may require formulation optimization.

Biological Activity

The compound 2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(4-phenoxyphenyl)acetamide is a synthetic organic molecule that has attracted attention for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. This article provides a detailed overview of its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{20}ClN_{3}O_{4}$, with a molecular weight of approximately 381.8 g/mol. The structure features a pyridazine core, which is critical for its biological activity.

Property	Value
Molecular Formula	$C_{22}H_{20}ClN_{3}O_{4}$
Molecular Weight	381.8 g/mol
IUPAC Name	2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(4-phenoxyphenyl)acetamide
CAS Number	1219583-84-2

The biological activity of this compound is hypothesized to involve several mechanisms:

• Enzyme Inhibition : The compound may inhibit enzymes such as acetylcholinesterase (AChE), affecting neurotransmission.
• Receptor Modulation : It could interact with various receptors, influencing cellular signaling pathways.
• DNA Interaction : Potential intercalation into DNA may disrupt replication processes.

Antimicrobial Activity

In vitro studies have indicated that derivatives similar to this compound exhibit moderate to strong antibacterial activity against various strains, including Salmonella typhi and Bacillus subtilis. The mechanism of action likely involves disruption of bacterial cell wall synthesis or interference with metabolic pathways.

Anticancer Properties

Research involving human cancer cell lines suggests that the compound may inhibit cancer cell proliferation through apoptosis induction and cell cycle arrest. Specific pathways targeted include signal transduction proteins and transcription factors.

Anti-inflammatory Effects

The compound has shown potential anti-inflammatory properties by inhibiting cyclooxygenase enzymes, leading to reduced production of pro-inflammatory mediators.

Case Studies and Research Findings

• Antibacterial Screening : A study reported IC50 values for related compounds ranging from 0.63 µM to 21.25 µM against Bacillus subtilis, indicating significant antibacterial potential.
• Anticancer Activity : In studies involving human cancer cell lines, the compound exhibited dose-dependent inhibition of cell growth, with IC50 values suggesting effective cytotoxicity at micromolar concentrations.
• Enzyme Inhibition Studies : The compound was evaluated for its ability to inhibit urease and AChE, showing promising results that could lead to therapeutic applications in treating conditions like Alzheimer's disease.

Comparative Analysis

The unique structural features of this compound compared to similar compounds enhance its stability and specific enzyme inhibition capabilities.

Compound Name	Antimicrobial Activity	Anticancer Activity
2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(4-phenoxyphenyl)acetamide	Moderate to Strong	Dose-dependent inhibition
2-(4-chlorophenyl)-2-oxoethyl 2-(4-isopropylphenyl)-6-methyl-4-quinolinecarboxylate	Moderate	Variable